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Cat. No.: B041248

Get Quote
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Technical Whitepaper: Nomenclature, Properties, and Applications of 4-Chloro-2-nitro-1-
phenoxybenzene

Executive Summary This technical guide provides a comprehensive analysis of 4-Chloro-2-
nitro-1-phenoxybenzene (CAS 91-39-4), a critical intermediate in the synthesis of diphenyl
ether herbicides and pharmaceutical scaffolds.[1] Designed for researchers and drug
development professionals, this document clarifies the compound's nomenclature hierarchy,
details its physicochemical profile, and outlines field-proven synthetic methodologies. Special
emphasis is placed on the nucleophilic aromatic substitution (SNAr) mechanisms that govern
its production and downstream reactivity.

Chemical Identity & Nomenclature Systems

Accurate identification is the bedrock of chemical database management and regulatory
compliance. 4-Chloro-2-nitro-1-phenoxybenzene is a substituted diphenyl ether where the
nomenclature often varies between "ether-based" and "benzene-based" systems.[1]
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Core ldentifiers:

CAS Registry Number: 91-39-4[1][2][3][4][5][6][7][8]

Molecular Formula: C12HsCINOs[1][6]

Molecular Weight: 249.65 g/mol [1][6]

SMILES:C1=CC=C(C=C1)0C2=C(C=C(C=C2)CN[O-][1]

Synonym Hierarchy Table:

Nomenclature System Name Context

) Systematic naming treating the
4-Chloro-2-nitro-1-
IUPAC (Preferred) phenoxy group as a
phenoxybenzene )
substituent.[1]

Common in industrial
Ether-Based 2-Nitro-4-chlorodiphenyl ether chemistry; emphasizes the

ether linkage.[1]

) ) 4-Chloro-2-nitrophenyl phenyl Used in older literature and
Alternative Systematic
ether some vendor catalogs.[1]

] Technically valid but rarely
] 1-Chloro-3-nitro-4- L )
Inverted Numbering used; prioritizes chlorine
phenoxybenzene -
position 1.[1]

S, p-Chloro-o-nitrophenyl phenyl Descriptive naming based on
rade/Catalo
J ether ortho/para relationships.

Nomenclature Logic Visualization: The following diagram illustrates the structural derivation of
the name, highlighting the priority of substituents.
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Diphenyl Ether Scaffold Nitro Group (-NO2) Chloro Group (-Cl)
(Ph-O-Ph) Position 2 (Ortho to Ether) Position 4 (Para to Ether)

Activation Functionalization

4-Chloro-2-nitro-1-phenoxybenzene
(CAS 91-39-4)

Click to download full resolution via product page

Figure 1: Structural nomenclature derivation showing substituent priority on the primary
benzene ring.

Physicochemical Profile

Understanding the physical state and solubility is crucial for process design. Unlike its
precursor (4-chloro-2-nitrophenol, which melts at ~87°C), the ether derivative has a significantly
lower melting point due to the loss of hydrogen bonding capability.[1]
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Property Value Technical Note

i ] ) Color deepens upon oxidation
Physical State Yellow Crystalline Solid , _ _
or impurity accumulation.[1]

Low melting point requires
] ] careful temperature control
Melting Point 36-37 °C )
during storage to prevent

caking.

High boiling point makes
Boiling Point ~334.5 °C (at 760 mmHg) distillation difficult; purification
often relies on crystallization.

Highly lipophilic; indicates poor
LogP (Octanol/Water) ~3.8 aqueous solubility and high
membrane permeability.

_ Insoluble in water; requires
- Soluble in Toluene, DCM, ) )
Solubility Acet organic solvents for reaction
cetone
workup.

Synthesis & Reactivity[10][11]

The synthesis of 4-Chloro-2-nitro-1-phenoxybenzene is a classic example of Nucleophilic
Aromatic Substitution (SNAr).[1] The reaction exploits the electronic effects of the nitro group to
direct substitution.

Synthetic Route

Precursors: 1,4-Dichloro-2-nitrobenzene + Phenol (or Sodium Phenoxide).[1] Solvent System:
DMF, DMSO, or Toluene (with Phase Transfer Catalyst). Base: Potassium Carbonate (K2CO3)
or Sodium Hydroxide (NaOH).

Mechanism:

 Activation: The nitro group at position 2 withdraws electron density from the ring, activating
the ortho carbon (C1) and para carbon (C4).

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.bldpharm.com/products/6358-08-3.html
https://www.benchchem.com/product/b041248/docs?utm_src=pdf-body#synonyms-for-4-chloro-2-nitro-1-phenoxybenzene
https://www.bldpharm.com/products/6358-08-3.html
https://www.bldpharm.com/products/6358-08-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041248?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Regioselectivity: While both C1 and C4 bear chlorine atoms, the C1 position is ortho to the
nitro group. In SNAr, ortho-halogens are generally more reactive than para-halogens due to
the inductive effect of the nitro group stabilizing the Meisenheimer complex intermediate.
Therefore, the phenoxide nucleophile selectively attacks C1, displacing the chlorine atom.

Experimental Protocol (General Procedure):

o Charge: A reactor is charged with 1,4-dichloro-2-nitrobenzene (1.0 eq) and K2COs (1.2 eq) in
DMF.

o Addition: Phenol (1.05 eq) is added slowly at room temperature.

e Reaction: The mixture is heated to 80—100 °C for 4—6 hours. Monitoring by HPLC is essential
to ensure the regioisomer (4-chloro-2-nitro-1-phenoxybenzene) is the dominant product
and not the bis-phenoxy derivative.[1]

o Workup: The mixture is poured into ice water. The yellow solid precipitates, is filtered, and
recrystallized from ethanol/petroleum ether.

Synthesis Workflow Visualization:

Phenol + K2CO3 L. . 4-Chloro-2-nitro-1-phenoxybenzene
Elimination of Cl-

(Nucleophile) \ ________________ 5 (Target)
Meisenheimer Complex r/
SNAr Attack (€1 : (Transition State) F\»
_________________ 1

1,4-Dichloro-2-nitrobenzene

(Substrate) el cer

g

Nitro group activates |
C1 (ortho) > C4 (para)

Click to download full resolution via product page

Figure 2: Reaction pathway for the synthesis of 4-Chloro-2-nitro-1-phenoxybenzene via
SNAr.

Applications in Drug & Agrochemical Development

This compound serves as a versatile "scaffold” due to the presence of two modifiable functional
groups: the nitro group and the chlorine atom.
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. Agrochemicals (Herbicides):

Diphenyl Ether Class: It is a structural analog and precursor to protoporphyrinogen oxidase
(PPO) inhibitor herbicides (e.g., related to Nitrofen or Bifenox). The diphenyl ether moiety is
critical for binding to the PPO enzyme active site.

Mechanism: The nitro group is often reduced to an amine or kept to maintain electron-
withdrawing character, essential for herbicidal activity.

. Pharmaceutical Intermediates:

Reduction to Aniline: The nitro group can be selectively reduced (using Fe/HCI or H2/Pd) to
form 2-amino-4-chlorodiphenyl ether.[1] This aniline derivative allows for further coupling
reactions (e.g., amide formation) to generate complex drug candidates.

Cross-Coupling: The chlorine atom at position 4, though less reactive than the displaced C1-
chlorine, can undergo Suzuki or Buchwald-Hartwig coupling under palladium catalysis to
introduce biaryl or amino motifs.[1]

Safety & Regulatory Considerations

Hazard Classification: Irritant (Skin/Eye). Potentially toxic by ingestion.

Handling: Due to its low melting point (36—37 °C), it may melt during transport in hot
climates. Store in a cool, dry place (<25 °C).

Regulatory: Not classified as a PBT (Persistent, Bioaccumulative, Toxic) substance under
REACH, but should be handled as a hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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